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Podophyllotoxins
Podophyllotoxins are a group of lignans isolated from the Mayapple plant (Podophyllum peltatum) and certain other species. These compounds have been extensively studied for their antitumor properties, particularly in the development of chemotherapy drugs. Podophyllotoxin is known to interfere with DNA replication by inhibiting topoisomerase II enzymes, which are crucial for cell division. This mechanism makes it effective against rapidly dividing cells such as those found in tumors.
The derivatives of podophyllotoxins, including etoposide and teniposide, have been developed as anti-cancer agents due to their specific actions on cancer cells without severely affecting normal tissue. Etoposide, for example, is widely used to treat various types of cancer, including testicular, lung, and ovarian cancers. Podophyllotoxins also exhibit potential in other therapeutic areas such as antifungal treatments and anti-parasitic applications, making them valuable compounds with broad biomedical significance.

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